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Compound of Interest

Compound Name: Pyrimido[5,4-d]pyrimidin-4-ol
CAS No.: 28285-65-6
Cat. No.: B1497767
Get Quote
. J

Executive Summary & Safety Directive

Pyrimido[5,4-d]pyrimidin-4-ol (CAS: 28285-65-6) is a fused pyrimidine derivative often
utilized in pharmaceutical research as a scaffold for kinase inhibitors and adenosine receptor
antagonists.[1] While not classified as a P-listed or U-listed acute hazardous waste under US
EPA RCRA regulations, it must be managed as Non-Regulated Hazardous Waste (Organic)
due to its bioactive potential and nitrogen-rich heterocyclic structure.

Core Directive: Do not dispose of this compound down the drain. All disposal must occur via
high-temperature incineration at an approved facility to ensure complete thermal destruction of
the heterocyclic ring system, preventing environmental accumulation of nitrogenous bioactive
metabolites.

Hazard Identification & Technical Profile

Before initiating disposal, the waste stream must be accurately characterized. This compound
is generally classified as an Irritant under GHS standards.
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Parameter Technical Specification

Chemical Name Pyrimido[5,4-d]pyrimidin-4-ol

CAS Number 28285-65-6

Molecular Formula CeHaN4O

Physical State Solid (typically off-white to pale yellow powder)

Warning H315: Causes skin irritation H319:
GHS Classification Causes serious eye irritation H335: May cause

respiratory irritation

Not Listed (P/U).[2][3] Manage as D001 (if
Waste Code (RCRA) ignitable solvents present) or General Organic
Waste.

Personal Protective Equipment (PPE) Matrix

Trust in safety protocols begins with barrier protection. The following PPE is mandatory during
weighing, solubilization, and waste transfer.

o Respiratory: N95 particulate respirator (minimum) or P100 if handling fine micronized powder
outside a fume hood.

e Dermal: Nitrile gloves (0.11 mm minimum thickness). Double gloving recommended for
solution preparation.

e Ocular: ANSI Z87.1 compliant chemical splash goggles. Safety glasses are insufficient for
liquid waste pouring.

o Body: Standard laboratory coat (buttoned) and closed-toe shoes.

Step-by-Step Disposal Procedures
A. Solid Waste (Pure Substance)

Scenario: Expired reagent or excess dry powder.
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» Containment: Transfer the solid directly into a wide-mouth high-density polyethylene (HDPE)
or glass jar.

» Labeling: Affix a hazardous waste tag immediately.
o Constituents: "Pyrimido[5,4-d]pyrimidin-4-ol, Solid"
o Hazard Checkbox: "Irritant”, "Toxic" (Precautionary).

e Segregation: Store in the "Solid Organic Waste" satellite accumulation area. Do not mix with
oxidizers (e.g., nitrates, permanganates) as the nitrogen-rich core can be reactive.

B. Liquid Waste (Reaction Mixtures & Mother Liquors)

Scenario: Compound dissolved in DMSO, Methanol, or DMF.

o Compatibility Check: Ensure the solvent stream is compatible. Pyrimido-pyrimidines are
stable in common organic solvents but should not be mixed with strong acids in the waste
container to avoid exothermic hydrolysis or gas evolution.

o Transfer: Pour into the "Halogenated" or "Non-Halogenated" Organic Waste carboy
depending on the solvent used.

o Note: If dissolved in DMSO/Water, use the Non-Halogenated stream.

e Rinsing: Triple rinse the original reaction vessel with a small volume of acetone or ethanol.
Add these rinsates to the same waste carboy, NOT the sink.

C. Contaminated Debris (Sharps, Gloves, Weigh Boats)

e Solids: Place contaminated weigh boats, pipette tips, and gloves into a clear hazardous
waste bag (often designated for "Dry Debris").

o Sharps: Needles used to inject solutions of this compound must go into a rigid Red Sharps
Container, regardless of whether they are "infectious" or not, to prevent downstream injury.

Spill Management Protocol

Causality: Fine powders disperse easily; immediate containment prevents inhalation risks.
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o Evacuate & Ventilate: If a large amount (>10g) is spilled outside a hood, evacuate the
immediate area for 15 minutes to allow dust to settle.

e PPE Upgrade: Don N95 respirator and double gloves.

e Containment: Cover the spill with a damp paper towel (soaked in water or ethanol) to prevent
dust generation.

e Cleanup:
o Scoop up the damp material and place it in a wide-mouth waste jar.
o Wipe the surface with a soap/water solution followed by ethanol.
o Dispose of all cleanup materials as Solid Hazardous Waste.

Visualized Disposal Workflow

The following diagram illustrates the decision logic for disposing of Pyrimido[5,4-d]pyrimidin-
4-ol based on its physical state.
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Waste: Pyrimido[5,4-d]pyrimidin-4-ol

Determine Physical State
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Label: 'Solid Organic Waste' (Segregate Halogenated vs Non-Halogenated) (Double Bagged)

Final Destination:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Pyrimido[5,4-d]pyrimidin-4-ol waste streams to
ensure compliance with incineration protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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